1-(Dimethoxymethyl)-3-nitrobenzene
Cat. No. B3023375
CAS RN:
3395-79-7
M. Wt: 197.19 g/mol
InChI Key: ALXDDWGEZDTXOE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Synthesis Analysis
While specific synthesis methods for “1-(Dimethoxymethyl)-3-nitrobenzene” are not available, similar compounds like Dimethoxymethane can be produced through the reaction of methanol and formaldehyde in the presence of acid catalysts .Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its specific structure. Factors such as polarity, molecular weight, and functional groups would influence properties like solubility, melting point, boiling point, and reactivity .Scientific Research Applications
Regioselectivity in Synthesis
- A study conducted by Mosimann, Diénès, and Vogel (1995) demonstrated the use of 1-(dimethoxymethyl)-3-nitrobenzene in the synthesis of complex compounds. Their research highlighted the regioselectivity of electrophilic additions in the creation of enantiopure compounds, showcasing the chemical's utility in synthesizing specific molecular configurations. This is particularly significant for creating substances with desired pharmacological properties. (Mosimann, Diénès, & Vogel, 1995)
Crystallography and Molecular Interactions
- Sparkes, Sage, and Yufit (2014) used derivatives of this compound in crystallography to study molecular interactions like weak C-H...O and π-π interactions. This research provides insights into the molecular structure and potential applications in material science and nanotechnology. (Sparkes, Sage, & Yufit, 2014)
Synthesis Methods and Conditions
- Zhang Chun-xia (2011) focused on the synthesis of this compound through various chemical processes. This research is vital for understanding the efficient production and potential scalability of this compound for industrial and research purposes. (Zhang Chun-xia, 2011)
Molecular Electrophilic Behavior
- Haiss and Zeller (2011) investigated the ortho-methylation of nitrobenzenes, including derivatives of this compound. Their study offers insights into the behavior of these compounds in reactions, which is crucial for developing new chemical syntheses and understanding reaction mechanisms. (Haiss & Zeller, 2011)
Luminescent and Sensing Properties
- Gao et al. (2016) explored the luminescent properties of metal-organic frameworks (Ln(III)-MOFs) involving nitrobenzene derivatives. These findings are significant for the development of new materials with potential applications in sensing technology, particularly for detecting hazardous substances. (Gao et al., 2016)
Polymer Chemistry
- Fukuhara et al. (2004) utilized nitrobenzene derivatives in the synthesis of thermosetting poly(phenylene ether). This research contributes to the development of new materials with specific thermal and electrical properties, useful in various industrial applications. (Fukuhara, Shibasaki, Ando, & Ueda, 2004)
Mechanism of Action
properties
IUPAC Name |
1-(dimethoxymethyl)-3-nitrobenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO4/c1-13-9(14-2)7-4-3-5-8(6-7)10(11)12/h3-6,9H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ALXDDWGEZDTXOE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(C1=CC(=CC=C1)[N+](=O)[O-])OC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80295795 |
Source
|
| Record name | 1-(dimethoxymethyl)-3-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80295795 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
197.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
3395-79-7 |
Source
|
| Record name | NSC105562 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=105562 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1-(dimethoxymethyl)-3-nitrobenzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80295795 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-NITROBENZALDEHYDE DIMETHYL ACETAL | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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